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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)phenol

Cat. No.: B074906 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling 4-(4-Nitrophenylazo)phenol. The following

procedures are based on available safety data and established best practices for managing

hazardous chemicals in a laboratory setting. A thorough risk assessment should be conducted

before commencing any work with this compound.

Chemical Identifier:

Name: 4-(4-Nitrophenylazo)phenol

CAS Number: 1435-60-5[1]

Molecular Formula: C12H9N3O3[1]

Molecular Weight: 243.22 g/mol [1]

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
4-(4-Nitrophenylazo)phenol is a hazardous chemical that requires stringent safety protocols

to prevent exposure. While specific toxicity data is limited, the presence of the nitro and azo

groups, as well as the phenolic structure, suggests potential for skin and eye irritation, and

possible toxicity upon ingestion or inhalation.[2][3] When heated to decomposition, it may emit

toxic fumes.[2][4]
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Core Personal Protective Equipment (PPE) Requirements:

PPE Category Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., Nitrile

inner, Butyl rubber or

Neoprene outer).

To prevent skin contact with

the hazardous powder.[5][6][7]

Eye Protection

Chemical splash goggles. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

To protect eyes from dust

particles and potential

splashes.[5][8]

Body Protection

A flame-resistant lab coat is

the minimum requirement. For

procedures with a higher risk

of splashing or exposure, a

chemical-resistant apron or a

full-body suit should be

utilized.

To protect the body from

contamination.[6][8]

Footwear
Fully enclosed, chemical-

resistant shoes.
To protect feet from spills.[6]

Respiratory Protection

All handling of the dry powder

must be conducted in a

certified chemical fume hood.

[9][10] If a fume hood is not

feasible, a NIOSH-approved

respirator is required.

To prevent inhalation of the

hazardous powder.[6][10]
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Designated Area: All work with 4-(4-Nitrophenylazo)phenol should be conducted in a

designated area, such as a chemical fume hood, to minimize exposure.[9][10]

Ventilation: Ensure adequate ventilation. The primary engineering control is ventilation to

prevent airborne exposures.[10]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.[5]

A fire extinguisher suitable for chemical fires should also be available.[2][4]

Spill Kit: A spill kit containing appropriate absorbent materials should be readily available. For

minor spills, use dry clean-up procedures to avoid generating dust.[11]

Weighing and Transferring the Powder
The following workflow outlines the safe handling of 4-(4-Nitrophenylazo)phenol powder.
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Preparation

Powder Handling (in Fume Hood)

Final Weighing

Cleanup and Disposal

Don appropriate PPE

Prepare designated work area in fume hood

Pre-weigh a sealed container

Carefully transfer powder to the container

Seal the container

Re-weigh the sealed container outside the hood

Calculate the net weight of the powder

Decontaminate work surfaces

Dispose of waste in labeled containers

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 4-(4-Nitrophenylazo)phenol Powder.
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Dissolving the Powder
Solubility: 4-(4-Nitrophenylazo)phenol is soluble in dilute aqueous sodium hydroxide and

insoluble in water.[2][4]

Procedure:

Perform all dissolution steps within a chemical fume hood.

Add the solvent to the container with the pre-weighed powder.

Gently agitate the mixture to dissolve the compound. Avoid splashing.

Keep the container closed when not actively adding solvent or agitating.

Disposal Plan
All waste materials contaminated with 4-(4-Nitrophenylazo)phenol must be treated as

hazardous waste and disposed of according to local, state, and federal regulations.[11]

Solid Waste:

Contaminated PPE (gloves, lab coats, etc.) and disposable lab supplies (weighing paper,

pipette tips, etc.) should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste:

Solutions containing 4-(4-Nitrophenylazo)phenol should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Do not discharge any waste containing this chemical into the sewer or waterways.[11]

Empty Containers:

Empty containers may retain residual powder and should be treated as hazardous waste.

[11] Puncture containers to prevent reuse.[11]
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Experimental Protocol: Handling a Spill
In the event of a spill, follow these procedures immediately:

Minor Spill (Dry Powder):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with a dry absorbent material.

Carefully sweep up the material and place it in a sealed, labeled hazardous waste

container.[2][4]

Avoid creating dust.[11]

Decontaminate the spill area with an appropriate solvent and then wash with soap and

water.

Major Spill:

Evacuate the immediate area.

Alert your supervisor and the institutional safety office.

Prevent entry into the contaminated area.

Follow the instructions of the emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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